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Compound of Interest

Compound Name: Metronidazole Benzoate

Cat. No.: B032070 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Metronidazole benzoate, an ester of metronidazole, is a widely used antiprotozoal and

antibacterial agent formulated in various dosage forms, particularly oral suspensions for

pediatric use. The determination of its concentration in these formulations is crucial for ensuring

product quality, safety, and efficacy. Ultraviolet (UV-Visible) spectrophotometry offers a simple,

cost-effective, rapid, and accurate method for the quantitative analysis of metronidazole
benzoate in routine quality control.[1][2][3] This application note details a validated UV

spectrophotometric method for this purpose.

Principle
The method is based on the principle that metronidazole benzoate possesses a chromophore

that absorbs UV radiation at a specific wavelength. According to the Beer-Lambert Law, the

absorbance of a solution is directly proportional to the concentration of the analyte in the

solution. By measuring the absorbance of a sample solution and comparing it to a standard

calibration curve, the concentration of metronidazole benzoate can be accurately determined.

Materials and Methods
3.1 Instrumentation
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A double-beam UV-Visible spectrophotometer with 1 cm matched quartz cells is required.[1]

[4]

Analytical Balance

Volumetric flasks

Pipettes

Filtration assembly (e.g., Whatman filter paper No. 41)[1]

3.2 Chemicals and Reagents

Metronidazole Benzoate (MB) Reference Standard

Hydrochloric Acid (HCl), 0.1 N

Methanol (optional, for initial solubilization if needed)

Distilled Water

Commercially available Metronidazole Benzoate oral suspension

Experimental Protocols
4.1 Protocol 1: Analysis using 0.1 N Hydrochloric Acid

This is a widely cited method for the analysis of metronidazole benzoate.

4.1.1 Determination of Maximum Wavelength (λmax)

Prepare a dilute solution of Metronidazole Benzoate (approx. 10 µg/mL) in 0.1 N HCl.

Scan the solution using the spectrophotometer over a wavelength range of 200-400 nm

against a 0.1 N HCl blank.[5]

The wavelength at which maximum absorbance is observed is the λmax. For Metronidazole
Benzoate in 0.1 N HCl, the λmax is typically found at 268 nm.[1][3][6]
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4.1.2 Preparation of Standard Stock Solution (1000 µg/mL)

Accurately weigh 25 mg of Metronidazole Benzoate reference standard.[1]

Transfer it to a 25 mL volumetric flask.

Dissolve and make up the volume with 0.1 N HCl.[1] This solution has a concentration of

1000 µg/mL.

4.1.3 Preparation of Working Standard Solutions & Calibration Curve

From the stock solution, prepare an intermediate stock of 100 µg/mL by diluting 10 mL to 100

mL with 0.1 N HCl.

From the 100 µg/mL solution, prepare a series of dilutions to obtain concentrations in the

range of 1-10 µg/mL.[1][2]

Measure the absorbance of each solution at 268 nm against the 0.1 N HCl blank.

Plot a calibration curve of absorbance versus concentration. The plot should be linear and

pass through the origin. Determine the regression equation (y = mx + c) and the correlation

coefficient (R²).[3]

4.1.4 Preparation of Sample Solution (from Oral Suspension)

Accurately weigh a quantity of the oral suspension equivalent to 100 mg of Metronidazole
Benzoate and transfer it to a 100 mL volumetric flask.[1]

Add approximately 20 mL of 0.1 N HCl and shake for 20 minutes to dissolve the drug.[1]

Make up the volume to 100 mL with 0.1 N HCl.

Filter the solution through Whatman filter paper No. 41.[1]

Pipette 1 mL of the filtered solution into another 100 mL volumetric flask and dilute to the

mark with 0.1 N HCl.[1] This yields a theoretical concentration of 10 µg/mL.

4.1.5 Assay of Metronidazole Benzoate in Formulation
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Measure the absorbance of the final sample solution at 268 nm against the 0.1 N HCl blank.

Calculate the concentration of the drug in the sample solution using the regression equation

obtained from the calibration curve.

Calculate the percentage content of Metronidazole Benzoate in the formulation using the

following formula:

% Assay = (Concentration from curve (µg/mL) / Theoretical Concentration (µg/mL)) * 100

4.2 Protocol 2: Analysis using Distilled Water

An alternative method utilizes distilled water as the solvent, which can be more economical and

environmentally friendly.[4]

λmax: The maximum absorbance in distilled water has been reported at 322 nm.[4]

Linearity Range: 5-50 µg/mL.[4]

Procedure: Follow the same steps as in Protocol 1, substituting 0.1 N HCl with distilled water

as the solvent for all preparations and as the blank.

Method Validation Summary
The described methods are validated as per the International Conference on Harmonization

(ICH) guidelines.[1][2] The key validation parameters are summarized in the table below.
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Parameter Specification/Typical Value Reference

Wavelength (λmax) 268 nm (in 0.1 N HCl) [1][3]

322 nm (in Distilled Water) [4]

Linearity Range 1-10 µg/mL (in 0.1 N HCl) [1][2]

5-40 µg/mL [5][7]

5-50 µg/mL (in Distilled Water) [4]

Correlation Coefficient (R²) > 0.999 [3][4]

Accuracy (% Recovery) 98.9% - 99.37% [1][2]

Precision (% RSD)

- Intraday < 2% [1]

- Interday < 2% [1]

Limit of Detection (LOD) Method dependent [8]

Limit of Quantification (LOQ) Method dependent [8]

Robustness

No significant change in

absorbance with minor

variations in analytical

conditions.

[5]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the UV spectrophotometric assay of

Metronidazole Benzoate in an oral suspension.
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Caption: Workflow for UV Spectrophotometric Assay of Metronidazole Benzoate.
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Conclusion
The developed UV spectrophotometric methods are simple, rapid, accurate, precise, and cost-

effective for the routine quantitative estimation of Metronidazole Benzoate in pharmaceutical

dosage forms.[1] These protocols can be readily implemented in quality control laboratories for

batch release testing and stability studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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